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Compound of Interest |

4-[(4-Amino-M-tolyl)methyl]-2,6-
Compound Name:

diisopropylaniline
CAS No.: 93859-43-9

Cat. No.: B12680824

Get Quote

Abstract & Scope

This application note details the protocol for curing Toluene Diisocyanate (TDI) prepolymers
using asymmetric diamine curatives, specifically Dimethylthiotoluenediamine (DMTDA) and
Diethyltoluenediamine (DETDA).

Historically, MOCA (4,4'-Methylenebis(2-chloroaniline)) was the industry standard for curing TDI
prepolymers. However, due to MOCA's carcinogenicity and solid state (requiring melting),
asymmetric diamines have become the preferred liquid alternatives. This guide focuses on the
stoichiometric control, mixing thermodynamics, and kinetic management required to produce
high-performance elastomers for industrial and potential biomedical applications.

Target Audience: Polymer Chemists, Materials Scientists, and Medical Device Engineers.

The Chemistry of Asymmetry

The core challenge in curing TDI prepolymers is controlling the reaction rate. Unhindered
amines react with isocyanates (NCO) almost instantaneously, resulting in immediate gelation
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("pot life" < 10 seconds).

Asymmetric diamines utilize steric hindrance to modulate this reactivity. Bulky groups (ethyl or
methylthio) positioned ortho to the amine groups physically block the approach of the
isocyanate, slowing the kinetics to a manageable window.

Reaction Kinetics Diagram

The following diagram illustrates the reactivity difference driven by steric hindrance.
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Figure 1: Kinetic pathway comparison. Asymmetric diamines (Green path) allow for polymer
chain alignment prior to gelation, whereas symmetric amines (Red path) freeze the network
instantly, often causing stress concentration.

Material Selection: DETDA vs. DMTDA

Selection depends entirely on the required Pot Life (working time).
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DMTDA (e.g., Ethacure

Feature DETDA (e.g., Ethacure 100)

300)
Chemistry Diethyltoluenediamine Dimethylthiotoluenediamine
Reactivity Fast (Gel time: 30—60 sec) Slow (Gel time: 2—8 min)

] RIM (Reaction Injection Cast Elastomers, Hand
Primary Use ) ]
Molding), Spray Batching
] Direct liquid replacement for

MOCA Equivalence Faster than MOCA

MOCA

o _ _ Lower Toxicity (Oral LD50

Toxicity Profile Toxic (Oral LD50 ~485 mg/kg)

>1500 mg/kg)

Recommendation: For laboratory scale, hand-casting, or prototype development, DMTDA is the
standard protocol choice due to its manageable pot life.

Stoichiometric Calculations

Precision is non-negotiable. Polyurethanes are typically formulated to 95% Stoichiometry (95%
of NCO groups react with Amine; 5% react with moisture or allophanate crosslinking).

The Formula

¢ %NCO: Isocyanate content (Check Certificate of Analysis; do not guess).
o AEW (Amine Equivalent Weight):
o DMTDA (Ethacure 300)

107 g/eq

o DETDA (Ethacure 100)
89 g/eq

e %Theory: 0.95 (Standard).[1][2]
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e 42.02: Equivalent weight of NCO group.[3]

Reference Table (for DMTDA at 95% Theory)

Prepolymer NCO % DMTDA (phr) Application Context
3.0% 7.26¢ Soft Rollers (Shore 70A)

Standard Industrial Wheels
4.2 % 10.16 g

(Shore 85A)

High Load Bushings (Shore

5.5 % 13.30 g
90A)

6.5 % 15.72 g Hard Impact Pads (Shore 95A)

> Note: "phr" = parts per hundred resin (prepolymer).

Experimental Protocol

Safety: Work in a fume hood. Isocyanates are sensitizers. Wear nitrile gloves and safety
goggles.

Equipment Preparation

e Molds: Pre-heat metallic molds to 100°C. Apply a silicone-free release agent.

o Why? Cold molds cause "skinning" and thermal shock, leading to surface striations.
o Prepolymer: Heat TDI prepolymer to 70°C—-80°C to reduce viscosity.

o Critical: Degas the prepolymer before mixing if it has been stored opened.

e Curative: DMTDA can be used at room temperature (25°C).

The Mixing Workflow
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1. Calculate Ratio
(Verify NCO%)

2. Weigh Prepolymer
(Heated to 70°C)

3. Add Curative
(DMTDA)

4. Mix Thoroughly
(High Shear, 45-60s)

5. Vacuum Degas
(<5 torr, 60s)

6. Cast into Mold
(Pre-heated 100°C)

7. Post Cure
(16h @ 100°C)

Click to download full resolution via product page

Figure 2: Step-by-step synthesis workflow.[4]

Detailed Steps

* Weighing: Weigh the heated prepolymer into a plastic cup. Tare the scale. Add the calculated
amount of DMTDA.

e Mixing (The Critical Minute):
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o Mix vigorously for 45-60 seconds.

o Technique: Scrape the sides and bottom of the cup with a flat spatula. Unmixed material
on the walls will cause "soft spots” in the final part.

o Visual Cue: The mixture will turn opaque/striated initially, then become
clear/homogeneous. Stop mixing when it is homogeneous.

o Degassing: Place the mixing cup in a vacuum chamber. Pull vacuum to <5 torr. The material
will rise and "break." Hold for 30—60 seconds after the break.

o Warning: Do not exceed the pot life. If using DMTDA, you have roughly 3-5 minutes total
working time.

o Casting: Pour the mixture into the pre-heated mold. Pour into one corner and let the material
flow to fill the cavity; this prevents air entrapment.

e Curing:

o Green Strength: Place mold in oven at 100°C. Demold after 30—60 minutes (when the part
is tough enough to handle).

o Post-Cure: Place the demolded part back in the oven at 100°C for 16 hours.

o Why? This drives the reaction to completion and maximizes physical properties (tear
strength, compression set).

Troubleshooting & Validation
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Defect Probable Cause Corrective Action

Scrape sides of cup more
White Streaks Poor Mixing aggressively; use a drill mixer
with a Jiffy blade.

Ensure prepolymer is dry
Bubbles (Micro) Moisture Contamination (<0.05% H20).[5][6] Check if
curative absorbed moisture.

Pour slower; improve vacuum

Bubbles (Large) Air Entrapment o ]

degassing intensity.

Re-check calculations. Ensure
Soft/Tacky Parts Off-Ratio scale accuracy. Verify NCO%

via titration.

Ensure mold is pre-heated to
Surface Cracks Thermal Shock

at least 90°C-100°C.

Note for Drug Development/Biomedical Applications

While TDI/DMTDA systems are primarily industrial, they are occasionally used in potting
medical devices.

o Cytotoxicity: Unreacted isocyanates and aromatic amines are cytotoxic. The 16-hour post-
cure is critical to consume free monomers.

o Extraction Testing: For biomedical validation, perform ISO 10993-18 (Chemical
Characterization) to quantify leachable aromatic amines.

 Alternative: For direct blood contact, Aliphatic (H12MDI) polyurethanes are generally
preferred over TDI systems due to the non-carcinogenic nature of aliphatic breakdown
products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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